molecular formula C7H9IN2O2 B1656813 3-Hydroxycarbamoyl-1-methylpyridinium iodide CAS No. 5434-60-6

3-Hydroxycarbamoyl-1-methylpyridinium iodide

Cat. No.: B1656813
CAS No.: 5434-60-6
M. Wt: 280.06 g/mol
InChI Key: GGEUYKQESIWRQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Hydroxycarbamoyl-1-methylpyridinium iodide is a useful research compound. Its molecular formula is C7H9IN2O2 and its molecular weight is 280.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 14000. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

5434-60-6

Molecular Formula

C7H9IN2O2

Molecular Weight

280.06 g/mol

IUPAC Name

N-hydroxy-1-methylpyridin-1-ium-3-carboxamide;iodide

InChI

InChI=1S/C7H8N2O2.HI/c1-9-4-2-3-6(5-9)7(10)8-11;/h2-5H,1H3,(H-,8,10,11);1H

InChI Key

GGEUYKQESIWRQV-UHFFFAOYSA-N

SMILES

C[N+]1=CC=CC(=C1)C(=O)NO.[I-]

Canonical SMILES

C[N+]1=CC=CC(=C1)C(=O)NO.[I-]

5434-60-6

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.